N-[(1-cyclopropyl-5-oxopyrrolidin-3-yl)methyl]-2'-methylbiphenyl-3-carboxamide

• IUPAC Name: N-[(1-cyclopropyl-5-oxopyrrolidin-3-yl)methyl]-3-(2-methylphenyl)benzamide
• InChI: InChI=1S/C22H24N2O2/c1-15-5-2-3-8-20(15)17-6-4-7-18(12-17)22(26)23-13-16-11-21(25)24(14-16)19-9-10-19/h2-8,12,16,19H,9-11,13-14H2,1H3,(H,23,26)
• InChI Key: VQSKZXXQQPKYKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC(=CC=C2)C(=O)NCC3CC(=O)N(C3)C4CC4
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol

Description

N-[(1-cyclopropyl-5-oxopyrrolidin-3-yl)methyl]-2'-methylbiphenyl-3-carboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase. This enzyme is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating brain activity. By inhibiting GABA aminotransferase, CPP-115 increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission and potential therapeutic benefits.

Mechanism of Action

N-[(1-cyclopropyl-5-oxopyrrolidin-3-yl)methyl]-2'-methylbiphenyl-3-carboxamide works by inhibiting the enzyme GABA aminotransferase, which is responsible for breaking down GABA in the brain. By inhibiting this enzyme, this compound increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission. This, in turn, can lead to a reduction in neuronal excitability and potential therapeutic benefits in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission. This can result in a reduction in neuronal excitability and potential therapeutic benefits in various neurological and psychiatric disorders. However, the exact biochemical and physiological effects of this compound are still being investigated.

Advantages and Limitations for Lab Experiments

N-[(1-cyclopropyl-5-oxopyrrolidin-3-yl)methyl]-2'-methylbiphenyl-3-carboxamide has several advantages as a research tool, including its high potency and selectivity for GABA aminotransferase. However, there are also some limitations to its use in lab experiments. For example, this compound has a short half-life and may require frequent dosing in animal models. Additionally, the effects of this compound may vary depending on the dose and duration of treatment.

Future Directions

There are several potential future directions for research on N-[(1-cyclopropyl-5-oxopyrrolidin-3-yl)methyl]-2'-methylbiphenyl-3-carboxamide. One area of interest is the development of more potent and selective GABA aminotransferase inhibitors that can be used as potential therapeutics in neurological and psychiatric disorders. Another area of interest is the investigation of the long-term effects of this compound on brain function and behavior. Finally, there is also interest in exploring the potential use of this compound in combination with other drugs or therapies for enhanced therapeutic benefits.

Synthesis Methods

N-[(1-cyclopropyl-5-oxopyrrolidin-3-yl)methyl]-2'-methylbiphenyl-3-carboxamide can be synthesized using a multi-step process that involves the reaction of various chemical intermediates. The first step involves the synthesis of 2'-methylbiphenyl-3-carboxylic acid, which is then reacted with N-[(1-cyclopropyl-5-oxopyrrolidin-3-yl)methyl]amine to form the intermediate this compound. This intermediate is then purified and further processed to obtain the final product this compound.

Scientific Research Applications

N-[(1-cyclopropyl-5-oxopyrrolidin-3-yl)methyl]-2'-methylbiphenyl-3-carboxamide has been extensively studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders, including epilepsy, anxiety, and addiction. Several preclinical studies have demonstrated the efficacy of this compound in reducing seizures and anxiety-like behavior in animal models. Clinical trials have also shown promising results in the treatment of cocaine addiction and alcohol use disorder.